Cas no 2227711-46-6 (2-(dimethylamino)methyl-4-(3R)-3-hydroxybutylphenol)

• Product Name: 2-(dimethylamino)methyl-4-(3R)-3-hydroxybutylphenol
• CAS No: 2227711-46-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5937404
• PubChem ID: 165609007
• Update Time: 2025-05-20

2-(dimethylamino)methyl-4-(3R)-3-hydroxybutylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)methyl-4-(3R)-3-hydroxybutylphenol
• 2-[(dimethylamino)methyl]-4-[(3R)-3-hydroxybutyl]phenol
• 2227711-46-6
• EN300-1754514

• Inchi： 1S/C13H21NO2/c1-10(15)4-5-11-6-7-13(16)12(8-11)9-14(2)3/h6-8,10,15-16H,4-5,9H2,1-3H3/t10-/m1/s1
• InChI Key： PBEZZQTYBGDQBG-SNVBAGLBSA-N
• SMILES： O[C@H](C)CCC1C=CC(=C(CN(C)C)C=1)O

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.7Ų

Additional information on 2-(dimethylamino)methyl-4-(3R)-3-hydroxybutylphenol

Introduction to 2-(Dimethylamino)methyl-4-(3R)-3-Hydroxybutylphenol (CAS No: 2227711-46-6)

The compound 2-(dimethylamino)methyl-4-(3R)-3-hydroxybutylphenol, identified by the CAS registry number 2227711-46-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phenolic derivatives, characterized by the presence of a hydroxyl group attached to an aromatic ring. The molecule's structure includes a dimethylamino group and a hydroxybutyl substituent, which contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as asymmetric catalysis and microwave-assisted synthesis. These techniques not only enhance the yield but also improve the enantioselectivity of the product, making it more suitable for applications in drug discovery and development.

One of the most promising areas of research involving 2-(dimethylamino)methyl-4-(3R)-3-hydroxybutylphenol is its potential as a precursor in the synthesis of bioactive molecules. Studies have shown that this compound can serve as an intermediate in the construction of complex natural product analogs, which are valuable in pharmacological research. Its ability to undergo various functional group transformations, such as oxidation, reduction, and cyclization reactions, further underscores its versatility in organic synthesis.

The stereochemistry of the hydroxybutyl group plays a critical role in determining the compound's biological activity. Research has demonstrated that the (3R) configuration imparts specific interactions with biological targets, such as enzymes and receptors, making it a valuable tool in chiral drug design. This stereochemical specificity is also exploited in asymmetric synthesis strategies, where the compound serves as a chiral auxiliary or catalyst.

In terms of physical properties, 2-(dimethylamino)methyl-4-(3R)-3-hydroxybutylphenol exhibits interesting solubility characteristics due to its amphiprotic nature. The hydroxyl group enhances its solubility in polar solvents, while the dimethylamino group contributes to its ability to interact with non-polar environments. These properties make it suitable for use in both aqueous and organic reaction media.

Environmental considerations are also a focus of recent studies on this compound. Research has explored its biodegradation pathways under various conditions, revealing that it undergoes microbial transformation through oxidative mechanisms. Understanding these processes is crucial for assessing its environmental impact and developing sustainable practices for its production and disposal.

In conclusion, 2-(dimethylamino)methyl-4-(3R)-3-hydroxybutylphenol (CAS No: 2227711-46-6) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and understanding of its biological and environmental behavior, positions it as a key player in contemporary chemical research.